Cas no 136010-41-8 (3-(4-Thiazoyl)-L-alanine)
3-(4-Thiazoyl)-L-alanine structure
Product Name:3-(4-Thiazoyl)-L-alanine
CAS No:136010-41-8
MF:C6H8N2O2S
MW:172.204919815063
CID:64395
Update Time:2026-05-14
3-(4-Thiazoyl)-L-alanine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Thiazoyl)-L-alanine
- (S)-3-(4-Thiazolyl)alanine
- L-4-Thiazolylalanine
- 2(1H)-Quinoxalinethione,3-amino-
- 2-Amino-3-mercapto-chinoxalin
- 2-Amino-3-quinoxalinethiol
- 2-amino-3-thiazol-4-yl-propionic acid , dih
- 2-Amino-3-thiazol-4-yl-propionsaeure, Dihydrochlorid
- 2-Quinoxalinethiol,3-amino- (7CI)
- 3-(4-thiazolyl)-DL-alanine dihydrochloride
- 3-Amino-2-mercaptoquinoxaline
- 3-Amino-2-quinoxalinethiol
- 3-AMINOQUINOXALINE-2(1H)-THIONE
- 3-aminoquinoxaline-2-thiol
- AG-F-20170
- CTK4H3373
-
- Inchi: InChI=1S/C6H8N2O2S/c7-5(6(9)10)1-4-2-11-3-8-4/h2-3,5H,1,7H2,(H,9,10)/t5-/m0/s1
- InChI Key: WBZIGVCQRXJYQD-YFKPBYRVSA-N
- SMILES: OC([C@H](CC1N=CSC=1)N)=O
Computed Properties
- Exact Mass: 172.031
- Monoisotopic Mass: 172.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104A^2
Experimental Properties
- Density: 1.433
- Boiling Point: 353.3°Cat760mmHg
- Flash Point: 167.5°C
- Refractive Index: 1.64
- PSA: 104.45000
- LogP: 0.79780
3-(4-Thiazoyl)-L-alanine Related Literature
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Bente A. Somsen,Fenna W. B. Craenmehr,Wei-Hong W. Liu,Auke A. Koops,Marloes A. M. Pennings,Emira J. Visser,Christian Ottmann,Peter J. Cossar,Luc Brunsveld Chem. Sci. 2022 13 13122
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Vanesa Fernández-Moreira,Isabel Marzo,M. Concepción Gimeno Chem. Sci. 2014 5 4434
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Arnaud Gautier,Federico Cisnetti Metallomics 2012 4 23
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Steven M. Mennen,Jarred T. Blank,Michelle B. Tran-Dubé,Jason E. Imbriglio,Scott J. Miller Chem. Commun. 2005 195
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Tamal Kanti Das,Akkattu T. Biju Chem. Commun. 2020 56 8537
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